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Compound of Interest

Compound Name: TOURMALINE

Cat. No.: B1171579

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core optical and physical
properties of uvite tourmaline. Uvite, a calcium magnesium-rich member of the tourmaline
group, exhibits a unique combination of characteristics stemming from its distinct chemical
composition and crystal structure. This document details these properties through quantitative
data, outlines the experimental methodologies for their determination, and visually represents
the fundamental relationship between its crystal structure and optical behavior.

Physical Properties of Uvite Tourmaline

Uvite's physical characteristics are foundational to its identification and potential applications.
These properties are summarized in the table below, followed by detailed experimental
protocols for their measurement.

Quantitative Physical Data
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Property

Value

Notes

Chemical Formula

Ca(Mg,Fe)sAlsMg(SisO1s)
(BO3)3(OH)3(OH,F)

The presence and ratio of Fe,
OH, and F can vary, leading to

variations in other properties.

This crystal system is a key

Crystal System Trigonal determinant of its optical

properties.[1][2]
Mohs Hardness 7.0-75 Resistant to scratching.[1][2][3]

This range is typical for uvite
Specific Gravity 29-3.2g/cm3 and can aid in its differentiation

from other minerals.[3]

None observed; may exhibit Lacks a tendency to split along
Cleavage ) ]
basal parting defined planes.[1]

Breaks with smooth, curved
Fracture Conchoidal to uneven surfaces or irregular surfaces.

[11[4]

] ] Possesses a glass-like to

Luster Vitreous to submetallic )

somewhat metallic sheen.[4]

] ] The color of the powdered

Streak White to light brown/green )

mineral.[1]

) ) Can range from clear to

Diaphaneity Transparent to opaque

completely blocking light.[1][4]

Experimental Protocols for Physical Property

Determination

Objective: To determine the relative hardness of a uvite tourmaline specimen by comparing its

resistance to scratching against a set of standard minerals.

Methodology (based on ASTM C1895):[5][6][7][8]
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o Sample Preparation: Select a smooth, clean, and unscratched surface on the uvite
tourmaline specimen.

e Testing Procedure:
o Place the uvite specimen on a stable, protected surface.

o Using a set of Mohs hardness picks (or standard minerals), start with a mineral of
intermediate hardness (e.g., 5 - Apatite).

o Firmly press the point of the standard mineral against the surface of the uvite and attempt
to create a scratch by dragging it across the surface.

o Examine the tested surface for a visible scratch. A true scratch will be a groove cut into the
surface, not just a trail of powdered material from the softer mineral. A hand lens can be
used for closer inspection.

o If the standard mineral scratches the uvite, the uvite is softer than that standard. If the
uvite is not scratched, it is harder.

o Repeat the test with minerals of increasing or decreasing hardness to bracket the
hardness of the uvite specimen. For example, if quartz (hardness 7) does not scratch the
uvite, but topaz (hardness 8) does, the hardness of the uvite is between 7 and 8.

» Data Recording: Record the Mohs hardness value as the highest standard mineral that does
not scratch the uvite.

Objective: To determine the specific gravity of a uvite tourmaline sample by measuring its
weight in air and its apparent weight when submerged in water.

Methodology:[9][10][11][12][13]
e Equipment:
o Digital balance with a precision of at least 0.01 grams.

o Abeaker or container of distilled water at a known temperature (room temperature is
typically sufficient, but should be recorded).

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b1171579?utm_src=pdf-body
https://www.benchchem.com/product/b1171579?utm_src=pdf-body
http://www.johnbetts-fineminerals.com/jhbnyc/articles/specific_gravity.htm
https://www.mindat.org/a/determining_the_specific_gravity_of_a_mineral
http://gemologyproject.com/wiki/index.php?title=Hydrostatic_Balance
https://www.gemologyonline.com/Forum/phpBB2/viewtopic.php?t=15506
https://scispace.com/pdf/using-high-precision-specific-gravity-measurements-to-study-4f10m9vvrl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Afine thread or a wire basket to suspend the sample.

e Procedure:
o Weight in Air (W_air): Place the dry uvite sample on the balance and record its weight.
o Weight in Water (W_water):
» Place the beaker of water on the balance and tare the balance to zero.

» Suspend the uvite sample from the thread or place it in the basket, ensuring it is fully
submerged in the water and not touching the sides or bottom of the beaker.

» Record the apparent weight of the sample in water. This is the weight of the water
displaced by the sample.

 Calculation:
o Specific Gravity = W_air / (W_air - W_water_apparent)

o Where W_water_apparent is the weight of the sample measured while suspended in
water.

o Alternatively, if the balance is tared with the beaker of water, the reading when the sample
is submerged is the weight of the displaced water. The formula is then: Specific Gravity =
W _air / Weight of displaced water.

Optical Properties of Uvite Tourmaline

The interaction of light with the crystalline structure of uvite gives rise to its characteristic optical
properties, which are crucial for its identification and characterization.

Quantitative Optical Data
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Property

Value

Notes

Refractive Index (RI)

nw =1.631-1.698ne = 1.610 -
1.675

As a uniaxial mineral, it has

two refractive indices.

Birefringence (d)

0.014 - 0.039

The difference between the

two refractive indices.

Optic Sign

Uniaxial Negative (-)

The extraordinary ray has a
lower refractive index than the

ordinary ray.

Pleochroism

Weak to Strong

Appears as different colors
when viewed from different
crystallographic directions.
Common colors include
shades of green, brown, and

yellow.

Dispersion

Low (0.017 - 0.018)

The degree to which light is

split into its constituent colors.

Fluorescence

Inert to weak yellow under
shortwave UV light

Some specimens may exhibit a
faint yellow glow under

shortwave ultraviolet light.

Experimental Protocols for Optical Property

Determination

Objective: To determine the refractive indices of uvite tourmaline using a petrographic

microscope and a series of calibrated refractive index oils.

Methodology:[14][15][16][17]

e Sample Preparation: The uvite sample is crushed into small fragments.

e Procedure (Becke Line Test):

o Place a few fragments of the crushed uvite on a glass microscope slide.
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o Apply a drop of a refractive index oil with a known RI to the fragments and place a cover
slip over them.

o Place the slide on the stage of a petrographic microscope and view under plane-polarized
light.

o Focus on the edge of a mineral fragment.

o Slightly lower the stage (or raise the objective). A bright line, the "Becke line," will move
into the medium with the higher refractive index.

o If the Becke line moves into the mineral, the mineral has a higher RI than the oil. If it
moves into the oil, the oil has a higher RI.

o Repeat the process with different oils until an oil is found where the Becke line is very faint
or disappears, indicating a match between the RI of the oil and the mineral for that
orientation.

o To determine both nw and ne for the uniaxial uvite, the experiment is performed with the
polarizer inserted. The stage is rotated to find the two extinction positions. The Rl is
measured at each of these positions to obtain the two principal refractive indices.

Objective: To observe and describe the change in color of a uvite tourmaline sample as it is
rotated in plane-polarized light.

Methodology:[18][19][20][21][22]
e Equipment: A petrographic microscope with a rotating stage and a polarizer.
o Sample: A thin section of uvite tourmaline is placed on the microscope stage.
e Procedure:
o View the thin section under plane-polarized light (analyzer not inserted).

o Rotate the microscope stage and observe any changes in the color or shade of the uvite
crystals.
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o Describe the pleochroic scheme by noting the colors observed at the two positions of
maximum color change, which are 90 degrees apart. For uniaxial minerals like uvite, the
colors are typically recorded for the ordinary (w) and extraordinary (g) rays.

Objective: To investigate the absorption and vibrational properties of uvite tourmaline to
understand its color and chemical bonding.

e UV-Vis-NIR Spectroscopy:
o Sample Preparation: A polished, parallel-sided slice of the uvite crystal is typically used.
o Instrumentation: A dual-beam UV-Vis-NIR spectrophotometer.

o Procedure: A beam of light spanning the ultraviolet, visible, and near-infrared regions is
passed through the sample. The instrument measures the amount of light absorbed at
each wavelength. The resulting spectrum reveals absorption bands related to the
electronic transitions of transition metal ions (e.g., Fe2*, Fe3*) that cause the color of the
mineral.[23][24][25][26][27]

o Fourier-Transform Infrared (FTIR) Spectroscopy:

o Sample Preparation: The uvite sample is typically ground into a fine powder and mixed
with KBr to form a pellet, or analyzed directly using an ATR (Attenuated Total Reflectance)
accessory.[28]

o Instrumentation: An FTIR spectrometer.

o Procedure: A beam of infrared radiation is passed through the sample. The instrument
measures the absorption of infrared radiation at different frequencies, which correspond to
the vibrational frequencies of the molecular bonds within the crystal structure (e.g., Si-O,
B-O, O-H). This provides information about the functional groups and the local structural
environment.[29][30][31]

e Raman Spectroscopy:

o Sample Preparation: A solid, unpolished or polished sample can be used.
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o Instrumentation: A Raman spectrometer with a laser source.

o Procedure: A monochromatic laser beam is focused on the sample. The scattered light is
collected and analyzed. The Raman spectrum shows vibrational, rotational, and other low-
frequency modes in the crystal, providing information about the crystal structure and
chemical composition.[32][33][34][35][36]

Relationship between Crystal Structure and Optical
Properties

The trigonal crystal system of uvite is the fundamental reason for its anisotropic optical
properties. The arrangement of atoms in the crystal lattice is not the same in all directions,
which leads to different interactions with light depending on the path it takes through the

crystal.
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Figure 1. This diagram illustrates how the trigonal crystal system of uvite dictates its anisotropic
atomic arrangement. This, in turn, causes light to interact differently depending on its direction
of travel through the crystal, leading to the observable optical properties of anisotropy, including
double refraction (birefringence), pleochroism, and a uniaxial optic character.

This in-depth guide serves as a foundational resource for professionals requiring a detailed
understanding of the physical and optical characteristics of uvite tourmaline. The provided
data and experimental protocols offer a framework for further research and application
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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